Cas no 2248291-66-7 (2-Oxo-4-thiophen-2-ylimidazolidine-4-carboxylic acid)

• Product Name: 2-Oxo-4-thiophen-2-ylimidazolidine-4-carboxylic acid
• CAS No: 2248291-66-7
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 5963891
• PubChem ID: 137940980
• Update Time: 2025-08-03

2-Oxo-4-thiophen-2-ylimidazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-4-thiophen-2-ylimidazolidine-4-carboxylic acid
• 2248291-66-7
• EN300-6512003
• 2-oxo-4-(thiophen-2-yl)imidazolidine-4-carboxylic acid

• Inchi： 1S/C8H8N2O3S/c11-6(12)8(4-9-7(13)10-8)5-2-1-3-14-5/h1-3H,4H2,(H,11,12)(H2,9,10,13)
• InChI Key： DTIICAARWRHZQM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(=O)O)CNC(N1)=O

Computed Properties

• Exact Mass: 212.02556330g/mol
• Monoisotopic Mass: 212.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 107Ų

Additional information on 2-Oxo-4-thiophen-2-ylimidazolidine-4-carboxylic acid

2-Oxo-4-thiophen-2-ylimidazolidine-4-carboxylic acid: A Comprehensive Overview

The compound 2-Oxo-4-thiophen-2-ylimidazolidine-4-carboxylic acid, with its CAS registry number 2248291-66-7, stands out as a unique molecule in the realm of organic chemistry. This compound belongs to the class of imidazolidines, which are five-membered ring structures containing two nitrogen atoms and one oxygen atom, often exhibiting diverse pharmacological properties. The inclusion of a thiophene moiety at position 4 adds complexity to its structure, making it a subject of interest for researchers in drug discovery and materials science.

Thiophenes are aromatic heterocycles that contribute significantly to the electronic and physicochemical properties of molecules. In 2-Oxo-4-thiophen-2-ylimidazolidine-4-carboxylic acid, the thiophene ring is fused at position 2, creating a bicyclic structure that may have implications in its reactivity and stability. This structural feature also positions the compound as a potential candidate for drug design applications, where aromaticity and ring strain can influence biological activity.

Recent studies have highlighted the importance of carboxylic acid groups in bioactive molecules. In this compound, the carboxylic acid moiety at position 4 may play a critical role in hydrogen bonding and interactions with biological systems. This functional group is often associated with increased solubility and bioavailability, which are desirable attributes in drug candidates.

Research into imidazolidine derivatives has shown their potential in various therapeutic areas, including antimicrobial, anticancer, and anti-inflammatory applications. The presence of the thiophene ring in 2-Oxo-4-thiophen-2-ylimidazolidine-4-carboxylic acid may further enhance its biological activity through π-stacking interactions and electron-deficient properties, which are often exploited in medicinal chemistry.

From a synthetic perspective, the construction of such complex molecules requires precise control over reaction conditions. The synthesis of 2-Oxo-4-thiophen-2-ylimidazolidine-4-carboxylic acid likely involves multi-step procedures, including cyclization reactions and functional group transformations. Its synthesis may also serve as a model for the development of other heterocyclic compounds with similar structural features.

Recent advancements in crystallography have provided insights into the molecular architecture of this compound. High-resolution X-ray diffraction studies can reveal the spatial arrangement of atoms, which is crucial for understanding its stability and reactivity. Such information is invaluable for predicting and optimizing the behavior of similar molecules in biological systems.

Computational chemistry tools, such as DFT (Density Functional Theory) calculations, have been instrumental in studying the electronic properties of 2-Oxo-4-thiophen-2-ylimidazolidine-4-carboxylic acid. These studies can help predict its reactivity towards nucleophilic and electrophilic agents, as well as its potential for participating in catalytic cycles.

Despite its complexity, 2-Oxo-4-thiophen-2-ylimidazolidine-4-carboxylic acid may find applications in polymer science, where its electronic properties and structural features can be harnessed to create advanced materials with tailored functionalities. Its integration into polymer matrices could lead to innovative solutions in electronics, optics, and biomedical devices.

In the context of biomedical research, this compound's unique combination of functional groups positions it as a potential candidate for targeted drug delivery systems. The carboxylic acid group may enable conjugation with targeting ligands or biocompatible polymers, enhancing its ability to deliver therapeutic agents specifically to diseased tissues.

Furthermore, the compound's thiophene moiety may contribute to its potential as a photosensitizer in photodynamic therapy (PDT). Thiophenes are known for their strong absorption in the UV-vis spectrum, which can be utilized to generate reactive oxygen species that combat cancer cells or pathogens.

Recent collaborative efforts between academic and industrial researchers have led to the discovery of novel imidazolidine-based materials with applications in catalysis. The structural features of 2-Oxo-4-thiophen-2-ylimidazolidine-4-carboxylic acid may make it a suitable precursor for the development of highly active catalysts in organic synthesis.

In conclusion, 2-Oxo-4-thiophen-2-ylimidazolidine-4-carboxylic acid represents an intriguing intersection of structural complexity and functional diversity. Its unique combination of imidazolidine, thiophene, and carboxylic acid moieties positions it as a promising candidate for further investigation in drug discovery, materials science, and related fields.